Cas no 1535389-17-3 (3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione)

• Product Name: 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione
• CAS No: 1535389-17-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• MDL: MFCD23937156
• CID: 5244115
• PubChem ID: 80579980
• Update Time: 2026-03-08

3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[4-(Aminomethyl)phenyl]-1-methylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione, 3-[4-(aminomethyl)phenyl]-1-methyl-
• 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione

• MDL： MFCD23937156
• Inchi： 1S/C11H13N3O2/c1-13-7-10(15)14(11(13)16)9-4-2-8(6-12)3-5-9/h2-5H,6-7,12H2,1H3
• InChI Key： NFNNIHDNLPGMNM-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(N1C1C=CC(CN)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: -0.3
• Topological Polar Surface Area: 66.6

Additional information on 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione

Comprehensive Overview of 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione (CAS No. 1535389-17-3)

3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione (CAS No. 1535389-17-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its systematic name, belongs to the class of imidazolidine-2,4-dione derivatives, which are known for their potential applications in drug discovery and development. The presence of both aminomethyl and phenyl groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazolidine-based compounds like 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione has surged, driven by their potential therapeutic benefits. Researchers are particularly interested in its role as a building block for designing novel small-molecule inhibitors and biologically active agents. The compound's CAS No. 1535389-17-3 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry and biopharmaceutical innovation.

One of the key reasons behind the popularity of 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione is its compatibility with modern green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact align with industry trends. Additionally, its potential applications in central nervous system (CNS) drug development have sparked interest, given the rising prevalence of neurological disorders globally.

The structural features of 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione also make it a candidate for computational drug design. With advancements in AI-driven molecular modeling, researchers are leveraging its scaffold to predict binding affinities and optimize pharmacokinetic properties. This aligns with the broader trend of integrating machine learning and cheminformatics into drug discovery workflows, a topic frequently searched by professionals in the field.

From a commercial perspective, CAS No. 1535389-17-3 is often listed in supplier catalogs as a high-purity reference standard, catering to the needs of pharmaceutical quality control and regulatory compliance. Its stability under standard laboratory conditions further enhances its utility as a reliable reagent. As the industry shifts toward precision medicine, the demand for such well-characterized compounds is expected to grow.

In conclusion, 3-4-(aminomethyl)phenyl-1-methylimidazolidine-2,4-dione represents a promising avenue for both academic and industrial research. Its multifaceted applications, from drug discovery to sustainable synthesis, position it as a compound of enduring interest. As scientific inquiries into its properties continue, CAS No. 1535389-17-3 will likely remain a key keyword in chemical and pharmaceutical databases for years to come.